3-(Trimethylsilyl)aniline
Cat. No. B099340
Key on ui cas rn:
15290-25-2
M. Wt: 165.31 g/mol
InChI Key: HLMBXIDFRINSJY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05155249
Procedure details
m-Nitrotrimethylsilylbenzene (200 mg) was catalytically hydrogenated over Pd-C in 7.5 ml of benzene at atmospheric pressure for 40 minutes. The catalyst was filtered off and washed with benzene and dry MeOH, successively. The filtrate and washings were mixed and evaporated. The residue was purified by column chromatography on silica gel [eluent: methylene chloride] to give 169 mg of pale brown liquid.
Name
Identifiers
|
REACTION_CXSMILES
|
[N+:1]([C:4]1[CH:5]=[C:6]([Si:10]([CH3:13])([CH3:12])[CH3:11])[CH:7]=[CH:8][CH:9]=1)([O-])=O>C1C=CC=CC=1.[Pd]>[CH3:11][Si:10]([CH3:13])([CH3:12])[C:6]1[CH:5]=[C:4]([CH:9]=[CH:8][CH:7]=1)[NH2:1]
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
200 mg
|
|
Type
|
reactant
|
|
Smiles
|
[N+](=O)([O-])C=1C=C(C=CC1)[Si](C)(C)C
|
|
Name
|
|
|
Quantity
|
7.5 mL
|
|
Type
|
solvent
|
|
Smiles
|
C1=CC=CC=C1
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
catalyst
|
|
Smiles
|
[Pd]
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
The catalyst was filtered off
|
WASH
|
Type
|
WASH
|
|
Details
|
washed with benzene and dry MeOH
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
The filtrate and washings were mixed
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
evaporated
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The residue was purified by column chromatography on silica gel [eluent: methylene chloride]
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C[Si](C=1C=C(N)C=CC1)(C)C
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 169 mg | |
| YIELD: CALCULATEDPERCENTYIELD | 99.8% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
